Cas no 2034494-54-5 (3-[1-(1-benzothiophene-2-carbonyl)pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione)

• Product Name: 3-[1-(1-benzothiophene-2-carbonyl)pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione
• CAS No: 2034494-54-5
• MF: C₁₆H₁₄N₂O₃S₂
• MW: 346.423961162567
• CID: 5378230
• Update Time: 2025-11-06

3-[1-(1-benzothiophene-2-carbonyl)pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[1-(1-benzothiophene-2-carbonyl)pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione

• Inchi： 1S/C16H14N2O3S2/c19-14-9-22-16(21)18(14)11-5-6-17(8-11)15(20)13-7-10-3-1-2-4-12(10)23-13/h1-4,7,11H,5-6,8-9H2
• InChI Key： RMMAWVIXKPWOKD-UHFFFAOYSA-N
• SMILES： S1CC(=O)N(C2CCN(C(C3SC4=CC=CC=C4C=3)=O)C2)C1=O

Additional information on 3-[1-(1-benzothiophene-2-carbonyl)pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione

3-[1-(1-benzothiophene-2-carbonyl)pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione (CAS No. 2034494-54-5): A Comprehensive Overview

3-[1-(1-benzothiophene-2-carbonyl)pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione (CAS No. 2034494-54-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazolidinediones, which are known for their diverse biological activities, including anti-inflammatory, anti-diabetic, and anti-cancer properties.

The chemical structure of 3-[1-(1-benzothiophene-2-carbonyl)pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione is characterized by a thiazolidinedione core linked to a benzothiophene moiety through a pyrrolidine ring. This intricate arrangement of functional groups imparts the compound with a high degree of molecular flexibility and the ability to interact with various biological targets. The benzothiophene moiety, in particular, is known for its ability to modulate protein-protein interactions and enzyme activities, making it a valuable scaffold in drug design.

Recent studies have highlighted the potential of 3-[1-(1-benzothiophene-2-carbonyl)pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione in treating various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 3-[1-(1-benzothiophene-2-carbonyl)pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione has shown promise in diabetes management. Thiazolidinediones are well-known for their insulin-sensitizing effects, and this particular compound has been found to enhance glucose uptake in adipocytes and skeletal muscle cells. This effect is attributed to its ability to activate peroxisome proliferator-activated receptor gamma (PPARγ), a key regulator of glucose metabolism.

The anti-cancer potential of 3-[1-(1-benzothiophene-2-carbonyl)pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione has also been explored in several preclinical studies. Research conducted at the National Cancer Institute demonstrated that this compound can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase-dependent pathways. Furthermore, it has been shown to inhibit angiogenesis and metastasis by targeting vascular endothelial growth factor (VEGF) signaling.

The pharmacokinetic properties of 3-[1-(1-benzothiophene-2-carbonyl)pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione have been extensively studied to ensure its suitability for clinical applications. In vitro and in vivo experiments have revealed that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and has a long half-life, which allows for once-daily dosing regimens.

Toxicity studies have shown that 3-[1-(1-benzothiophene-2-carbonyl)pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione is well-tolerated at therapeutic doses with minimal side effects. However, as with any new drug candidate, further preclinical and clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 3-[1-(1-benzothiophene-2-carbonyl)pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione (CAS No. 2034494-54-5) represents a promising lead compound with diverse biological activities. Its unique chemical structure and multifaceted mechanisms of action make it an attractive candidate for the development of novel therapeutics targeting inflammation, diabetes, and cancer. Ongoing research efforts aim to optimize its pharmacological properties and advance it through clinical trials for potential use in clinical practice.